2-(1,3-benzothiazol-2-ylsulfanyl)-1-[4-(4-bromophenyl)-2,2,4-trimethyl-3,4-dihydroquinolin-1(2H)-yl]ethanone

• Molecular Formula: C27H25BrN2OS2
• Molecular Weight: 537.5 g/mol
• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-1-[4-(4-bromophenyl)-2,2,4-trimethyl-3H-quinolin-1-yl]ethanone
• InChI: InChI=1S/C27H25BrN2OS2/c1-26(2)17-27(3,18-12-14-19(28)15-13-18)20-8-4-6-10-22(20)30(26)24(31)16-32-25-29-21-9-5-7-11-23(21)33-25/h4-15H,16-17H2,1-3H3
• InChI Key: SIHFFTANPBJVQK-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C2=CC=CC=C2N1C(=O)CSC3=NC4=CC=CC=C4S3)(C)C5=CC=C(C=C5)Br)C

Description

This compound features a benzothiazole-sulfanyl moiety linked to a β-keto group and a 3,4-dihydroquinoline scaffold substituted with a 4-bromophenyl group and methyl groups. Its structural complexity combines pharmacophores known for diverse biological activities:

• Benzothiazole-sulfanyl: Enhances binding to biological targets via sulfur-mediated interactions and π-stacking .
• Dihydroquinoline core: Contributes to lipophilicity and membrane permeability, critical for central nervous system (CNS) targeting .
• 4-Bromophenyl substituent: May improve halogen bonding with biomolecular targets, enhancing selectivity .

This hybrid structure positions the compound as a candidate for multifunctional therapeutic applications, though its exact biological profile remains underexplored.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1,3-benzothiazol-2-ylsulfanyl)-1-[4-(4-bromophenyl)-2,2,4-trimethyl-3,4-dihydroquinolin-1(2H)-yl]ethanone typically involves multi-step organic reactions. A common approach might include:

Formation of the Benzothiazole Ring: This can be achieved through the cyclization of 2-aminothiophenol with a suitable aldehyde or ketone.

Synthesis of the Dihydroquinoline Moiety: This involves the condensation of an aniline derivative with a suitable ketone or aldehyde, followed by reduction.

Coupling Reactions: The final step often involves coupling the benzothiazole and dihydroquinoline intermediates through a sulfanyl linkage, using reagents like thiols and halides under specific conditions.

Industrial Production Methods

Industrial production methods for such complex compounds often involve optimization of the synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This may include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the sulfanyl linkage or the dihydroquinoline moiety.

Reduction: Reduction reactions could target the carbonyl group or the aromatic rings.

Substitution: Electrophilic or nucleophilic substitution reactions can occur on the aromatic rings, especially the bromophenyl group.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halides, nucleophiles like amines or thiols.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while substitution reactions could introduce various functional groups onto the aromatic rings.

Scientific Research Applications

Antimicrobial Activity

Research indicates that compounds containing benzothiazole and quinoline derivatives exhibit significant antimicrobial properties. The unique structure of this compound allows it to interact with microbial enzymes or receptors, potentially inhibiting their activity. For instance, studies have shown that similar compounds can target bacterial cell walls or interfere with metabolic pathways, leading to effective antimicrobial action.

Anticancer Properties

The compound's ability to interact with specific cellular targets makes it a candidate for anticancer research. Compounds with benzothiazole and quinoline structures have been reported to induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. Preliminary studies suggest that this compound may exhibit cytotoxic effects against various cancer cell lines.

Organic Electronics

Due to its unique electronic properties, this compound may be utilized in the development of organic electronic devices. The presence of the bromophenyl group enhances its electron affinity, making it suitable for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research has demonstrated that similar compounds can improve charge transport and stability in these devices.

Photonic Applications

The compound's structural characteristics allow it to absorb light effectively, making it a potential candidate for photonic applications. Its ability to undergo photochemical reactions can be harnessed in the development of sensors or light-harvesting materials.

Synthetic Applications

This compound serves as an important intermediate in organic synthesis. Its complex structure allows it to be used as a building block for synthesizing other biologically active compounds. The synthetic routes typically involve multi-step reactions that include cyclization and coupling processes.

Case Study 1: Antimicrobial Testing

A study investigated the antimicrobial efficacy of various benzothiazole derivatives against Staphylococcus aureus and Escherichia coli. The results indicated that derivatives similar to 2-(1,3-benzothiazol-2-ylsulfanyl)-1-[4-(4-bromophenyl)-2,2,4-trimethyl-3,4-dihydroquinolin-1(2H)-yl]ethanone exhibited significant inhibition zones compared to control groups.

Case Study 2: Anticancer Activity

In vitro studies on cancer cell lines revealed that the compound induced apoptosis through mitochondrial pathways. The study highlighted the potential of benzothiazole-containing compounds in cancer therapy, suggesting further exploration into this specific compound's mechanisms.

Mechanism of Action

The mechanism of action for compounds like 2-(1,3-benzothiazol-2-ylsulfanyl)-1-[4-(4-bromophenyl)-2,2,4-trimethyl-3,4-dihydroquinolin-1(2H)-yl]ethanone often involves interaction with specific molecular targets, such as enzymes or receptors. The benzothiazole and quinoline moieties can bind to active sites, altering the function of the target protein and leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Analogues and Substituent Effects

Key structural analogs and their substituent-driven properties are summarized below:

Key Observations:

• Electron-Withdrawing Groups (e.g., Br, CF₃) : Enhance target selectivity and metabolic stability. The target compound’s 4-bromophenyl group may outperform phenyl analogs in binding affinity .
• Methyl/Trimethyl Groups: The 2,2,4-trimethyl substituents on the dihydroquinoline core likely improve steric shielding, reducing oxidative metabolism compared to unsubstituted analogs .

Recommendations for Future Research :

Synthetic Optimization : Explore Pd-catalyzed cross-coupling or nucleophilic substitution routes for scalable synthesis.

Biological Screening : Prioritize antimicrobial and anticonvulsant assays based on substituent-activity relationships in analogs .

Structural Modifications : Introduce electron-donating groups (e.g., OCH₃) to the benzothiazole moiety to enhance bioactivity.

Biological Activity

The compound 2-(1,3-benzothiazol-2-ylsulfanyl)-1-[4-(4-bromophenyl)-2,2,4-trimethyl-3,4-dihydroquinolin-1(2H)-yl]ethanone (CAS No. 352564-62-6) is a complex organic molecule that has garnered attention for its potential biological activities. This article delves into the biological activity of this compound, exploring its synthesis, mechanisms of action, and various applications in pharmacology.

Molecular Structure

The molecular formula for this compound is $C_{18}H_{18}BrN_3OS$, with a molecular weight of approximately 462.41 g/mol. The structure includes a benzothiazole moiety linked to a quinoline derivative, which is significant for its biological interactions.

Physical Properties

Property	Value
Molecular Weight	462.41 g/mol
Melting Point	Not specified
Solubility	Soluble in organic solvents

Antimicrobial Activity

Research indicates that compounds containing benzothiazole and quinoline structures often exhibit significant antimicrobial properties. A study on similar derivatives found that modifications in the substituents could enhance their efficacy against various bacterial strains, including Staphylococcus aureus and Escherichia coli . The compound's structure suggests potential interactions with bacterial cell membranes or enzymes critical for cell wall synthesis.

Anticancer Potential

The anticancer activity of benzothiazole derivatives has been well-documented. For instance, derivatives with similar structural features have shown promising results in inhibiting cancer cell proliferation in vitro. A related study demonstrated that compounds with quinoline rings exhibited cytotoxic effects against human cancer cell lines, suggesting that the target compound may also possess similar properties .

The proposed mechanism of action for compounds like this involves the inhibition of key enzymes involved in DNA replication and repair processes. Additionally, the presence of sulfur in the benzothiazole moiety may facilitate redox reactions that can lead to increased oxidative stress in cancer cells, promoting apoptosis .

Synthesis and Evaluation

A notable study synthesized several benzothiazole derivatives and evaluated their biological activities. The synthesized compounds were tested for their antimicrobial and anticancer activities using standard methods such as disk diffusion and MTT assays. Results indicated that certain modifications led to enhanced biological activity compared to parent compounds .

Comparative Analysis

A comparative analysis of various benzothiazole derivatives highlighted the importance of substituent effects on biological activity:

Compound Name	Antimicrobial Activity (MIC)	Cytotoxicity (IC50)
2-(1,3-benzothiazol-2-ylsulfanyl)-acetamide	15 µg/mL	25 µM
2-(1,3-benzothiazol-2-ylsulfanyl)-quinoline	10 µg/mL	20 µM
Target Compound	TBD	TBD

MIC: Minimum Inhibitory Concentration; IC50: Half Maximal Inhibitory Concentration